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Compound of Interest

Compound Name: ML089

Cat. No.: B1260850 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing solubility challenges encountered with the highly

potent and specific menin inhibitor, ML089 (also known as M-89), in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is the known solubility of ML089?

A1: ML089 is known to have limited aqueous solubility. Its documented solubility is in dimethyl

sulfoxide (DMSO) at a concentration of 7.35 mg/mL (11.17 mM).[1] To enhance dissolution in

DMSO, it is recommended to gently heat the solution to 37°C and use sonication.[1]

Q2: Why is my ML089 precipitating out of my aqueous buffer?

A2: Precipitation of ML089 in aqueous buffers is a common issue due to its hydrophobic

nature. This can be triggered by several factors, including:

Buffer composition and pH: The ionic strength and pH of your buffer can significantly impact

the solubility of ML089.

Final concentration: The desired final concentration of ML089 in your assay buffer may

exceed its solubility limit.

Solvent carryover: When diluting a DMSO stock solution into an aqueous buffer, the final

percentage of DMSO may be too low to maintain solubility.
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Temperature: Changes in temperature during your experiment can affect solubility, with lower

temperatures generally decreasing solubility.

Improper dissolution of stock solution: If the initial DMSO stock solution is not fully dissolved,

this can lead to precipitation upon dilution.

Q3: What is the recommended method for preparing ML089 working solutions?

A3: To prepare a working solution of ML089, it is advised to first create a high-concentration

stock solution in 100% DMSO.[1] Subsequently, this stock solution should be serially diluted in

your aqueous buffer of choice to the final desired concentration. It is crucial to ensure the final

DMSO concentration in your experimental setup is consistent across all conditions and is

tolerated by your assay system.

Troubleshooting Guide
If you are experiencing insolubility or precipitation with ML089, please follow the

troubleshooting workflow outlined below.

Troubleshooting Workflow
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Start: ML089 Precipitation Observed

Step 1: Review Stock Solution

Step 2: Optimize Dilution Protocol

Step 3: Modify Buffer Composition

Resolution

Precipitation of ML089 in Aqueous Buffer

Is the ML089 stock solution in 100% DMSO fully dissolved?

Action: Gently warm to 37°C and sonicate the stock solution.

No

How is the working solution prepared?

Yes

Recommendation: Perform serial dilutions from DMSO stock into the final aqueous buffer. Avoid large, single-step dilutions.

Can the buffer composition be altered?

Option A: Increase the final percentage of DMSO (e.g., up to 5%). Ensure your system tolerates it. Option B: Test the addition of solubility enhancers such as Pluronic F-68 or BSA. Option C: Empirically determine the optimal pH for ML089 solubility in your buffer system.

ML089 remains in solution

Click to download full resolution via product page

Caption: A step-by-step workflow for troubleshooting ML089 insolubility.
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Experimental Protocols
Protocol 1: Preparation of ML089 Stock Solution

Allow the vial of solid ML089 to equilibrate to room temperature before opening.

Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g.,

10 mM).

To facilitate dissolution, gently warm the vial to 37°C for 5-10 minutes.

Place the vial in an ultrasonic bath for 10-15 minutes to ensure complete dissolution.

Visually inspect the solution to confirm that no solid particles are present.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.[1]

Protocol 2: Testing Solubility in Different Buffer
Conditions
This protocol is designed to determine the optimal buffer conditions for ML089 solubility.

Materials:

ML089 stock solution (10 mM in 100% DMSO)

Aqueous buffers at various pH values (e.g., PBS at pH 6.4, 7.4, and 8.4)

Solubility enhancers (e.g., Pluronic F-68, BSA)

96-well clear bottom plate

Plate reader capable of measuring absorbance at a wavelength where ML089 absorbs, or by

visual inspection for turbidity.

Method:

Prepare serial dilutions of the ML089 stock solution in 100% DMSO.
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In a 96-well plate, add the appropriate volume of your test buffers.

Add a small, fixed volume of the diluted ML089 DMSO stock to each well to achieve a range

of final ML089 concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM). Ensure the final

DMSO concentration is constant across all wells.

To test the effect of solubility enhancers, prepare your aqueous buffers containing different

concentrations of these reagents before adding the ML089 stock.

Incubate the plate at the desired experimental temperature for 1-2 hours.

Measure the absorbance of each well or visually inspect for any signs of precipitation. A

decrease in absorbance or visible turbidity indicates precipitation.

The highest concentration of ML089 that does not show precipitation is considered the

approximate solubility limit under those conditions.

Data Presentation
Table 1: Solubility of ML089 in Various Solvents

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 7.35 11.17

Heating to 37°C and

sonication can aid

dissolution.[1]

Aqueous Buffer (e.g.,

PBS)
Data Not Available Data Not Available

Highly dependent on

buffer composition,

pH, and co-solvents.

ML089 Mechanism of Action
ML089 is a potent inhibitor of the Menin-Mixed Lineage Leukemia (Menin-MLL) protein-protein

interaction.[1] This interaction is crucial for the oncogenic activity of MLL fusion proteins in

certain types of leukemia. The diagram below illustrates the proposed signaling pathway.
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Caption: The inhibitory action of ML089 on the Menin-MLL interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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